Cas no 2649065-91-6 (2-Chloro-5-fluoro-3-isocyanatopyridine)

2-Chloro-5-fluoro-3-isocyanatopyridine is a versatile heterocyclic compound featuring both chloro and fluoro substituents on a pyridine ring, along with a reactive isocyanate group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing urea or carbamate derivatives. The electron-withdrawing effects of the chloro and fluoro groups enhance the reactivity of the isocyanate moiety, facilitating efficient nucleophilic addition reactions. Its high purity and stability under controlled conditions ensure reliable performance in multi-step synthetic processes. The compound is particularly useful in the development of biologically active molecules, offering precise functionalization opportunities for targeted applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
2-Chloro-5-fluoro-3-isocyanatopyridine structure
2649065-91-6 structure
Product Name:2-Chloro-5-fluoro-3-isocyanatopyridine
CAS No:2649065-91-6
MF:C6H2ClFN2O
MW:172.544283390045
CID:5887336
PubChem ID:165856685
Update Time:2025-06-06

2-Chloro-5-fluoro-3-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

    • 2649065-91-6
    • 2-chloro-5-fluoro-3-isocyanatopyridine
    • EN300-1592459
    • 2-Chloro-5-fluoro-3-isocyanatopyridine
    • Inchi: 1S/C6H2ClFN2O/c7-6-5(10-3-11)1-4(8)2-9-6/h1-2H
    • InChI Key: FBDRBBFRKVFELT-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CN=1)F)N=C=O

Computed Properties

  • Exact Mass: 171.9839685g/mol
  • Monoisotopic Mass: 171.9839685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.3Ų

2-Chloro-5-fluoro-3-isocyanatopyridine Pricemore >>

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